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Compound of Interest

Compound Name: N-Boc-D-serine methyl ester

Cat. No.: B558445 Get Quote

This guide provides an in-depth overview of N-Boc-D-serine methyl ester, a critical chiral

building block in modern organic synthesis and drug discovery. It is intended for researchers,

scientists, and professionals in the field of drug development, offering detailed information on

its properties, applications, and handling.

Core Properties and Specifications
N-Boc-D-serine methyl ester is a derivative of the amino acid D-serine, featuring a tert-

butoxycarbonyl (Boc) protecting group on the amine and a methyl ester on the carboxylic acid.

These modifications enhance its stability and utility in various synthetic applications.[1][2]
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Property Value Reference

Molecular Weight 219.23 g/mol

219.24 g/mol [3][4][5][6]

Chemical Formula C₉H₁₇NO₅ [3][4][6]

CAS Number 95715-85-8 [3][6]

Appearance
Colorless to light yellow clear

liquid
[3]

Purity >98.0% (HPLC) [3]

Density 1.08 g/mL at 25 °C

Boiling Point 215 °C

354.3 °C at 760 mmHg [7]

Flash Point 113 °C (235.4 °F) - closed cup [8]

Refractive Index (n20/D) 1.453

Optical Activity ([α]25/D) +18.8°, c = 5 in methanol

Synonyms

N-Boc-(D)-Serine methyl ester,

Boc-D-Ser-OMe, (R)-Methyl 2-

(tert-butoxycarbonylamino)-3-

hydroxypropanoate

[2][3][6]

Key Applications in Research and Development
The unique structural features of N-Boc-D-serine methyl ester make it a valuable tool in

several areas of chemical and pharmaceutical research.

Peptide Synthesis: It serves as a fundamental building block for incorporating D-serine into

peptide chains.[1] The Boc protecting group ensures selective reactions at the C-terminus

during peptide elongation.[1] It is suitable for solution-phase peptide synthesis.

Drug Development: This compound is explored in the creation of novel therapeutics,

particularly for neurological disorders, by enabling the synthesis of drugs that modulate
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neurotransmitter systems.[1] It is also used in the synthesis of anti-cancer agents, such as

quinazolinone derivatives that inhibit PI3K activity.[9]

Chiral Catalysts: Its defined stereochemistry makes it a useful precursor in the development

of chiral catalysts.[1]

Bioconjugation: The molecule is employed in techniques to attach biomolecules to surfaces

or other molecules, which is crucial for creating targeted drug delivery systems.[1]

Experimental Protocols
Synthesis of N-Boc-D-serine Methyl Ester
The following protocol is adapted from a procedure for the L-isomer, which is described as

"essentially identical" for the D-isomer.[10] This method involves the esterification of N-Boc-D-

serine.

Materials:

N-Boc-D-serine

Dimethylformamide (DMF)

Potassium carbonate (K₂CO₃)

Methyl iodide (CH₃I)

Ethyl acetate

Water

Brine

Magnesium sulfate (MgSO₄)

Ice-water bath

Stirring apparatus
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Filtration apparatus

Rotary evaporator

Procedure:

To a cold solution of N-Boc-D-serine (0.16 mol) in 150 mL of dimethylformamide, add solid

potassium carbonate (0.176 mol).

Stir the mixture for 10 minutes in an ice-water bath.

Add methyl iodide (0.32 mol) to the white suspension. Caution: Methyl iodide is toxic and a

suspected carcinogen; handle it in a well-ventilated fume hood.

Continue stirring at 0°C for 30 minutes. The mixture may solidify.

Warm the reaction to room temperature and stir for an additional hour. Monitor the reaction

completion via TLC analysis.

Filter the reaction mixture by suction.

Partition the filtrate between 300 mL of ethyl acetate and 300 mL of water.

Wash the organic phase with brine (2 x 300 mL).

Dry the organic phase with magnesium sulfate, filter, and concentrate to yield N-Boc-D-
serine methyl ester as a pale amber oil.[10]
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Reaction Setup

Esterification Workup and Isolation

N-Boc-D-serine in DMF
Stir for 10 min

at 0°C
Add

Potassium Carbonate Add

Ice-Water Bath

Methyl Iodide

Proceed to
Esterification

Stir at 0°C (30 min)
then RT (1 hr)

Add
Filter Mixture

Proceed to
Workup

Partition (EtOAc/Water) Wash with Brine Dry (MgSO4) Concentrate Final Product:
N-Boc-D-serine methyl ester

Click to download full resolution via product page

Caption: Synthesis workflow for N-Boc-D-serine methyl ester.

Safety and Handling
N-Boc-DL-serine methyl ester is classified as harmful if swallowed, causes skin irritation, and

serious eye irritation, and may cause respiratory irritation.[7]

Precautionary Measures:

Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation and ingestion.[11] Use

only in a well-ventilated area.[7] Wear appropriate personal protective equipment (PPE),

including gloves, eye protection, and lab coat.[7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[11]

First Aid:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[11]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[11]
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Inhalation: Remove to fresh air.[11]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[11]

In all cases of exposure, seek medical attention if symptoms occur.[11]

Always consult the material safety data sheet (MSDS) before handling this chemical.[7][8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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